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Compound of Interest

Compound Name: O-Phthalimide-C3-acid

Cat. No.: B188525 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical reagents is a critical component of laboratory safety and operational excellence. This

guide provides detailed, step-by-step procedures for the safe disposal of O-Phthalimide-C3-
acid (also known as 3-Phthalimidopropionic acid), ensuring compliance and minimizing

environmental impact.

Key Safety and Physical Data
A thorough understanding of a substance's properties is the first step toward safe handling. The

following table summarizes essential quantitative data for O-Phthalimide-C3-acid.

Property Value

Synonyms
N-Phthaloyl-β-alanine, 3-(1,3-Dioxoisoindolin-2-

yl)propanoic acid

CAS Number 3339-73-9

Molecular Formula C11H9NO4

Appearance Solid

Hazards May cause respiratory irritation[1]
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The proper disposal of O-Phthalimide-C3-acid is crucial to prevent environmental

contamination and ensure a safe laboratory environment. The following protocol outlines the

necessary steps for its disposal.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Clearly labeled, sealable waste container compatible with chemical solids.

Scoop or spatula.

Access to the institution's hazardous waste disposal service.

Procedure:

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing safety

goggles, a lab coat, and chemical-resistant gloves to prevent accidental exposure.

Containment of Spills: In the event of a spill, prevent the powder from becoming airborne.

Carefully sweep up the solid material and place it into a designated, labeled waste container.

[1]

Waste Collection: Collect all waste O-Phthalimide-C3-acid, including any contaminated

disposable materials, in a clearly labeled, sealable container. Ensure the label includes the

full chemical name and any relevant hazard warnings.

Consult Local Regulations: Chemical waste disposal is governed by local, state, and federal

regulations. It is imperative to consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines.[2]

Arrange for Professional Disposal: Transfer the sealed waste container to your institution's

designated hazardous waste storage area for collection by a licensed chemical waste

disposal service. Do not dispose of O-Phthalimide-C3-acid down the drain or in regular

trash.[1][2]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of O-Phthalimide-C3-acid.

Start: O-Phthalimide-C3-acid Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Is the container properly labeled
with chemical name and hazards?

No, correct labeling

Consult Institutional and
Local Disposal Regulations

Yes

Store container in designated
hazardous waste area

Arrange for pickup by certified
hazardous waste disposal service

End: Proper Disposal Complete

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b188525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal workflow for O-Phthalimide-C3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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